Cas no 70424-70-3 (2',3,4,5,5'-Pentachlorobiphenyl)

• Product name: 2',3,4,5,5'-Pentachlorobiphenyl
• CAS No: 70424-70-3
• MF: C₁₂H₅Cl₅
• MW: 326.433098554611
• CID: 975121
• PubChem ID: 63088

2',3,4,5,5'-Pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3',4',5,5'-pentachlorobiphenyl
• 1,2,3-trichloro-5-(2,5-dichlorophenyl)benzene
• 2',3,4,5,5'-PENTACHLOROBIPHENYL
• 2',3,4,5,5'-Pentachlorobiphenyl Solution
• SCHEMBL4450644
• DTXSID0074213
• Q27256043
• 2,3,',4',5,5'-Pentachloro-1,1'-biphenyl
• 2,3',4',5,5'-Pentachlorodiphenyl
• 2,3',4',5,5'-Pentachloro-1,1'-biphenyl
• 1,1'-Biphenyl, 2',3,4,5,5'-Pentachloro-
• PIVBPZFQXKMHBD-UHFFFAOYSA-N
• DTXCID1046685
• 1,1'-Biphenyl, 2,3',4',5,5'-pentachloro-
• 31F1760355
• PCB 124
• UNII-31F1760355
• 2,3',4',5,5'-Pentachloro-1,1'-biphenyl #
• 70424-70-3
• 3,4,5,3',6'-PENTACHLOROBIPHENYL
• 2',3,4,5,5'-Pentachlorobiphenyl

• MDL： MFCD00152729
• Inchi： InChI=1S/C12H5Cl5/c13-7-1-2-9(14)8(5-7)6-3-10(15)12(17)11(16)4-6/h1-5H
• InChI Key： PIVBPZFQXKMHBD-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1Cl)C2=CC(=C(C(=C2)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 323.88300
• Monoisotopic Mass: 323.883389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.5220 (rough estimate)
• Melting Point: 95.86°C (estimate)
• Boiling Point: 412.3°C (rough estimate)
• Refractive Index: 1.6200 (rough estimate)
• PSA: 0.00000
• LogP: 6.62060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2',3,4,5,5'-Pentachlorobiphenyl

Comprehensive Analysis of 2',3,4,5,5'-Pentachlorobiphenyl (CAS No. 70424-70-3): Properties, Applications, and Environmental Impact

2',3,4,5,5'-Pentachlorobiphenyl (CAS No. 70424-70-3) is a chlorinated organic compound belonging to the polychlorinated biphenyl (PCB) family. PCBs have garnered significant attention due to their persistence in the environment and potential ecological effects. This compound, characterized by five chlorine atoms attached to the biphenyl structure, exhibits unique chemical properties that make it a subject of interest in industrial and environmental studies. Researchers and regulatory bodies often focus on its thermal stability, lipophilicity, and bioaccumulation potential, which are critical factors in understanding its long-term impact.

The synthesis and applications of 2',3,4,5,5'-Pentachlorobiphenyl are closely tied to its chemical stability and electrical insulation properties. Historically, PCBs were widely used in transformers, capacitors, and other electrical equipment. However, due to growing environmental concerns, their production has been phased out in many countries. Despite this, legacy applications and improper disposal have led to the continued presence of 70424-70-3 in soil and water systems. Modern research emphasizes remediation techniques, such as microbial degradation and advanced oxidation processes, to mitigate its environmental footprint.

From a toxicological perspective, 2',3,4,5,5'-Pentachlorobiphenyl is often studied for its potential endocrine-disrupting effects and carcinogenicity. These studies are particularly relevant in the context of human health risk assessment, as PCBs can enter the food chain through contaminated fish and livestock. Public awareness campaigns and scientific forums frequently address questions like "How do PCBs affect wildlife?" or "What are safe exposure levels for humans?", reflecting the compound's societal relevance. Analytical methods, including gas chromatography-mass spectrometry (GC-MS), are employed to detect trace levels of this compound in environmental samples.

Innovations in green chemistry and sustainable alternatives have spurred interest in replacing PCBs with safer materials. For instance, bio-based insulating fluids are being explored as substitutes in electrical applications. Meanwhile, regulatory frameworks such as the Stockholm Convention aim to minimize global PCB emissions. The debate around 70424-70-3 often intersects with broader discussions on circular economy and polluter-pays principles, highlighting the need for interdisciplinary solutions.

In conclusion, 2',3,4,5,5'-Pentachlorobiphenyl (CAS No. 70424-70-3) remains a focal point for environmental chemists, policymakers, and health experts. Its complex interplay of industrial utility and ecological risks underscores the importance of ongoing research and public education. By addressing common queries like "Are PCBs still used today?" or "How can we clean up PCB contamination?", this article aims to bridge the gap between scientific knowledge and community engagement.